Cas no 647855-22-9 (Benzoic acid, 4-methoxy-3-(trifluoromethoxy)-)

Benzoic acid, 4-methoxy-3-(trifluoromethoxy)- structure
647855-22-9 structure
Product Name:Benzoic acid, 4-methoxy-3-(trifluoromethoxy)-
CAS No:647855-22-9
MF:C9H7F3O4
MW:236.144693613052
MDL:MFCD18398451
CID:416102
PubChem ID:66523504
Update Time:2025-04-19

Benzoic acid, 4-methoxy-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methoxy-3-(trifluoromethoxy)-
    • 4-Methoxy-3-(trifluoromethoxy)benzoic acid
    • SCHEMBL3547706
    • DTXSID60735124
    • 4-Methoxy-3-(trifluoromethoxy)benzoicacid
    • CS-0322726
    • 4-methoxy-3-(trifluoromethoxy)-benzoic acid
    • JS-4974
    • AKOS015957075
    • MFCD18398451
    • 647855-22-9
    • XAB85522
    • DB-138650
    • 4-Methoxy-3-(trifluoroMethoxy)benzoic acid, 97%
    • MDL： MFCD18398451
    • Inchi： 1S/C9H7F3O4/c1-15-6-3-2-5(8(13)14)4-7(6)16-9(10,11)12/h2-4H,1H3,(H,13,14)
    • InChI Key： PHSHCIBRNMLSBJ-UHFFFAOYSA-N
    • SMILES： FC(OC1C=C(C(=O)O)C=CC=1OC)(F)F

Computed Properties

  • Exact Mass: 236.02961
  • Monoisotopic Mass: 236.02964319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

Benzoic acid, 4-methoxy-3-(trifluoromethoxy)- Pricemore >>

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Benzoic acid, 4-methoxy-3-(trifluoromethoxy)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:647855-22-9)Benzoic acid, 4-methoxy-3-(trifluoromethoxy)-
Order Number:A1169740
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:15
Price ($):211.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:647855-22-9)Benzoic acid, 4-methoxy-3-(trifluoromethoxy)-
A1169740
Purity:99%
Quantity:1g
Price ($):211.0
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